2-[(2H-tetrazol-5-ylamino)methyl]phenol

• CAS No.: 4444-79-5
• Molecular Formula: C8H9N5O
• Molecular Weight: 191.19 g/mol
• IUPAC Name: 2-[(2H-tetrazol-5-ylamino)methyl]phenol
• InChI: InChI=1S/C8H9N5O/c14-7-4-2-1-3-6(7)5-9-8-10-12-13-11-8/h1-4,14H,5H2,(H2,9,10,11,12,13)
• InChI Key: BUKCGKDZLAXATA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC2=NNN=N2)O

Description

2-[(2H-Tetrazol-5-ylamino)methyl]phenol is a heterocyclic compound featuring a phenol group connected via a methylene bridge to a 2H-tetrazole-5-ylamino moiety. The tetrazole ring, a five-membered aromatic ring with four nitrogen atoms, contributes to its unique electronic and steric properties, including strong hydrogen-bonding capacity and acidity (pKa ~4–5 for the tetrazole NH) . This structural combination makes the compound a candidate for pharmaceutical and agrochemical applications, particularly as a bioisostere for carboxylic acids or other acidic functional groups .

Comparison with Similar Compounds

3-((2-Trityl-2H-tetrazol-5-yl)methyl)phenol

• Structure : Similar to the target compound but includes a trityl (triphenylmethyl) protecting group on the tetrazole nitrogen.
• Properties: The trityl group increases molecular weight (418.49 g/mol) and hydrophobicity, reducing aqueous solubility compared to the unprotected tetrazole in 2-[(2H-tetrazol-5-ylamino)methyl]phenol .
• Applications : Used in synthetic intermediates to prevent undesired side reactions during coupling steps.

5-Amino-1-phenyltetrazole

• Structure: A simpler tetrazole derivative with a phenyl group at N1 and an amino group at C3.
• Properties: Lacks the phenolic group, leading to lower polarity (logP ~1.2) and reduced hydrogen-bonding capacity. The amino group enhances nucleophilicity, making it reactive in alkylation reactions .
• Biological Activity : Used as a ligand in coordination chemistry and as a precursor for explosives.

Property	2-[(2H-Tetrazol-5-ylamino)methyl]phenol	3-((2-Trityl-2H-tetrazol-5-yl)methyl)phenol	5-Amino-1-phenyltetrazole
Molecular Weight (g/mol)	~245.27	418.49	161.17
Solubility (Water)	Moderate (due to -OH and NH groups)	Low (hydrophobic trityl)	Low
Key Functional Groups	Phenol, tetrazole-amide	Trityl-protected tetrazole, phenol	Phenyl, amino-tetrazole
Bioisosteric Potential	High (mimics carboxylic acids)	Limited (steric hindrance)	Moderate

Triazole and Thiazole Analogs

2-[(3-Mercapto-5-phenyl-[1,2,4]triazol-4-ylimino)-methyl]-phenol

• Structure : Replaces the tetrazole with a triazole-thione group.
• Properties : The thione sulfur enhances metal-binding capacity (e.g., for Zn²⁺ or Fe³⁺) and redox activity. The compound exhibits higher thermal stability (mp >250°C) compared to tetrazole derivatives .
• Applications: Potential use in catalysis or as a chelating agent.

2-(2-Amino-5-methylthiazol-4-yl)phenol

• Structure : Contains a thiazole ring instead of tetrazole.
• Properties: The thiazole’s sulfur atom contributes to π-stacking interactions and moderate acidity (pKa ~7 for the thiazole NH).

Property	2-[(2H-Tetrazol-5-ylamino)methyl]phenol	2-[(3-Mercapto-5-phenyl-triazol-4-ylimino)-methyl]-phenol	2-(2-Amino-5-methylthiazol-4-yl)phenol
Aromatic Heterocycle	Tetrazole	Triazole-thione	Thiazole
Hydrogen-Bond Donors	3 (-OH, -NH, tetrazole NH)	2 (-OH, -NH)	2 (-OH, -NH)
Metal Coordination	Limited	High (via S and N)	Moderate (via S)
Thermal Stability (mp)	~180–200°C	>250°C	~220–240°C

Bioactive Tetrazole-Containing Pharmaceuticals

N-[p-(o-1H-Tetrazol-5-ylphenyl)benzyl]-N-valeryl-L-valine (Diovan®)

• Structure : A biphenyl-tetrazole linked to a valine derivative.
• Properties : The tetrazole acts as a carboxylic acid bioisostere, improving metabolic stability and oral bioavailability. Clinical use as an angiotensin II receptor blocker (ARB) highlights the pharmacological relevance of tetrazole moieties .